3,4-dimethyl-N-(2-thienylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethyl-N-(2-thienylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical formula, C16H17NO2S, and is commonly referred to as "DMTBS" in the scientific community. In
Mechanism of Action
The mechanism of action of 3,4-dimethyl-N-(2-thienylmethyl)benzamide is not fully understood, but it has been reported to act as a selective COX-2 inhibitor. COX-2 is an enzyme that plays a key role in the inflammatory response and is overexpressed in various diseases such as cancer, arthritis, and Alzheimer's disease. By inhibiting COX-2, this compound may reduce inflammation and pain associated with these diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells. Additionally, it has been reported to have analgesic effects and reduce pain associated with various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3,4-dimethyl-N-(2-thienylmethyl)benzamide is its selectivity towards COX-2, which makes it a promising drug candidate for the treatment of various diseases. However, one of the limitations of this compound is its poor solubility in water, which may make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
There are several future directions for the research on 3,4-dimethyl-N-(2-thienylmethyl)benzamide. One potential direction is to explore its potential as a drug candidate for the treatment of various diseases such as cancer, arthritis, and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Another potential direction is to explore its potential as a tool compound for the study of COX-2 and its role in various diseases. Finally, further studies are needed to improve the solubility and pharmacokinetic properties of this compound to make it a more viable drug candidate.
Synthesis Methods
The synthesis method of 3,4-dimethyl-N-(2-thienylmethyl)benzamide involves the reaction of 3,4-dimethylaniline with 2-thienylmethylchloride in the presence of a base such as potassium carbonate. The resulting product is then treated with benzoyl chloride to obtain the final product, this compound. This method has been reported to yield the compound with high purity and yield.
Scientific Research Applications
3,4-dimethyl-N-(2-thienylmethyl)benzamide has been widely used in scientific research due to its potential applications in various fields. One of the major applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of various diseases. It has been reported to have anti-inflammatory, analgesic, and antitumor activities.
properties
IUPAC Name |
3,4-dimethyl-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NOS/c1-10-5-6-12(8-11(10)2)14(16)15-9-13-4-3-7-17-13/h3-8H,9H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLGNWGCSWKKAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCC2=CC=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.